Cas no 2353970-64-4 (2,2,2-trifluoro-1-(1H-pyrazol-5-yl)ethan-1-ol)

• Product Name: 2,2,2-trifluoro-1-(1H-pyrazol-5-yl)ethan-1-ol
• CAS No: 2353970-64-4
• MF: C₅H₅F₃N₂O
• MW: 166.101211309433
• CID: 5767152
• PubChem ID: 165757518
• Update Time: 2025-05-28

2,2,2-trifluoro-1-(1H-pyrazol-5-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1928557
• 2353970-64-4
• 2,2,2-trifluoro-1-(1H-pyrazol-5-yl)ethan-1-ol

• Inchi： 1S/C5H5F3N2O/c6-5(7,8)4(11)3-1-2-9-10-3/h1-2,4,11H,(H,9,10)
• InChI Key： JZUUNCRSDNSGOX-UHFFFAOYSA-N
• SMILES： FC(C(C1=CC=NN1)O)(F)F

Computed Properties

• Exact Mass: 166.03539727g/mol
• Monoisotopic Mass: 166.03539727g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 48.9Ų

Additional information on 2,2,2-trifluoro-1-(1H-pyrazol-5-yl)ethan-1-ol

Comprehensive Overview of 2,2,2-Trifluoro-1-(1H-pyrazol-5-yl)ethan-1-ol (CAS No. 2353970-64-4)

2,2,2-Trifluoro-1-(1H-pyrazol-5-yl)ethan-1-ol (CAS No. 2353970-64-4) is a fluorinated heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The molecule combines a pyrazole ring with a trifluoroethanol moiety, making it a versatile intermediate for synthesizing bioactive molecules. Its CAS number 2353970-64-4 ensures precise identification in regulatory and commercial contexts, while its systematic name reflects its intricate chemical architecture.

In recent years, the demand for fluorinated compounds like 2,2,2-trifluoro-1-(1H-pyrazol-5-yl)ethan-1-ol has surged, driven by their applications in drug discovery and material science. Researchers are particularly interested in its potential as a building block for kinase inhibitors and antimicrobial agents, aligning with the growing focus on precision medicine and antibiotic resistance. The compound's trifluoromethyl group enhances metabolic stability and lipophilicity, critical factors in optimizing drug candidates.

The synthesis of CAS 2353970-64-4 typically involves multi-step organic reactions, including cyclization and fluorination strategies. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been explored to improve yield and scalability, addressing industry needs for cost-effective production. Analytical characterization via NMR, HPLC, and mass spectrometry confirms its high purity, a prerequisite for pharmaceutical applications.

From an environmental perspective, the compound's biodegradability and eco-toxicity profile are under scrutiny, reflecting broader societal concerns about sustainable chemistry. Regulatory agencies emphasize green synthesis protocols to minimize hazardous byproducts, a trend mirrored in academic and industrial R&D. This aligns with searches for "green fluorination methods" and "sustainable heterocyclic compounds," which dominate scientific queries.

In agrochemistry, 2,2,2-trifluoro-1-(1H-pyrazol-5-yl)ethan-1-ol derivatives show promise as plant growth regulators or pesticide intermediates, responding to the global push for high-efficiency crop protection. Its pyrazole core is a common motif in commercial herbicides, fueling patent filings and collaborative studies between academia and agribusiness.

The compound's physicochemical properties, such as solubility and thermal stability, are frequently analyzed to guide formulation development. Computational tools like molecular docking predict its interactions with biological targets, streamlining hit-to-lead optimization in drug design. Such applications resonate with popular search terms like "fluorinated pyrazole applications" and "CAS 2353970-64-4 uses."

In summary, 2,2,2-trifluoro-1-(1H-pyrazol-5-yl)ethan-1-ol (CAS No. 2353970-64-4) exemplifies the intersection of innovation and practical utility in modern chemistry. Its relevance to life sciences, materials engineering, and sustainability ensures continued exploration, making it a focal point for researchers and industries alike.